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These application notes provide a comprehensive guide to the optimal incubation conditions for

the recovery of Salmonella species using tetrathionate (TT) broth. This document outlines the

principles of TT broth selectivity, summarizes key incubation parameters from various

standardized methods, and offers detailed experimental protocols to ensure reliable and

reproducible results in a laboratory setting.

Introduction to Salmonella Enrichment and the Role
of Tetrathionate Broth
Salmonella is a significant foodborne pathogen, and its detection often requires an enrichment

step to increase the number of target organisms, which may be present in low numbers or in a

sublethally injured state in a sample.[1][2] Tetrathionate broth is a selective enrichment

medium widely used in microbiology for the isolation of Salmonella species from various

samples, including food, water, and clinical materials.[3]

The selectivity of tetrathionate broth is based on the ability of Salmonella to reduce

tetrathionate, while the growth of many other enteric bacteria, such as coliforms, is inhibited.

[4][5] This is due to the presence of the enzyme tetrathionate reductase in Salmonella.[1][3]

The medium is prepared by adding an iodine-potassium iodide solution to a base containing

sodium thiosulfate, which forms tetrathionate.[3][6][7] Bile salts and brilliant green are often
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included to further suppress the growth of Gram-positive bacteria and other competing

microorganisms.[3][6][7]

Summary of Incubation Conditions for Optimal
Salmonella Recovery
The optimal incubation conditions for Salmonella recovery in tetrathionate broth can vary

depending on the specific protocol and the nature of the sample being analyzed. Key factors

influencing recovery are incubation temperature, duration, and atmospheric conditions. Below

is a summary of recommended conditions from various sources.

Incubation Temperature and Time
Different standard methods and research articles recommend a range of incubation

temperatures and times for tetrathionate broth. The choice of temperature can influence the

selectivity of the medium, with higher temperatures often used to inhibit the growth of

background microflora.[8][9][10]
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Standard/Source
Incubation
Temperature

Incubation Time Notes

FDA BAM (High

Microbial Load Foods)
43°C 24 ± 2 hours

Used for foods with a

high level of

competing microflora.

[11][12]

FDA BAM (Low

Microbial Load Foods)
35°C 24 ± 2 hours

Recommended for

foods with a low level

of competing

microflora.[11][12]

ISO 6579-1 (MKTTn

Broth)
37°C 24 ± 3 hours

The Muller-Kauffmann

tetrathionate-

novobiocin (MKTTn)

broth is specified in

this standard.[13][14]

General Laboratory

Practice
35-37°C 18-24 hours

A commonly used

range for general

purpose Salmonella

isolation.[3][4][15][16]

Alternative Protocol 42°C 24 hours

Some studies have

investigated this

temperature for

enhanced selectivity.

[17]

Extended Incubation Up to 5 days
Sub-culturing at 1st,

3rd, and 5th day

A study on soybean

meal suggested

extended incubation

for improved recovery.

[18]

Atmospheric Conditions
For optimal recovery of Salmonella, aerobic incubation of tetrathionate broth is generally

recommended.[4][19] Studies have shown that aerobic conditions typically result in higher
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counts of Salmonella compared to anaerobic incubation.[19] While Salmonella can grow

anaerobically using tetrathionate as an electron acceptor, aerobic conditions are preferred for

the selective enrichment phase in routine diagnostics.[20][21]

Experimental Protocols
The following are detailed protocols for the preparation and use of tetrathionate broth for

Salmonella enrichment, based on established methodologies.

Protocol 1: FDA Bacteriological Analytical Manual (BAM)
Method
This protocol is adapted from the FDA BAM for the analysis of food samples.

Materials:

Tetrathionate Broth Base

Iodine-Potassium Iodide (I₂-KI) Solution

Brilliant Green Solution (0.1%)

Sterile water

Sterile flasks or tubes

Incubator

Procedure:

Preparation of Tetrathionate Broth Base:

Suspend the components of the tetrathionate broth base in sterile distilled water as per

the manufacturer's instructions.

Heat to boiling to dissolve the components completely. Do not autoclave.

Cool the base to below 45°C.[22]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/30934399/
https://www.benchchem.com/product/b1226582?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC95162/
https://www.chegg.com/homework-help/questions-and-answers/tetrathionate-broth-enrichment-medium-initially-mixed-bacterial-stool-sample-inoculated-me-q216708224
https://www.benchchem.com/product/b1226582?utm_src=pdf-body
https://www.benchchem.com/product/b1226582?utm_src=pdf-body
https://www.benchchem.com/product/b1226582?utm_src=pdf-body
https://www.benchchem.com/product/b1226582?utm_src=pdf-body
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Complete Medium (on the day of use):

To 1 liter of cooled tetrathionate broth base, aseptically add 20 ml of I₂-KI solution and 10

ml of 0.1% brilliant green solution.[22]

Mix gently to resuspend the precipitate.

Aseptically dispense 10 ml portions into sterile test tubes.

Inoculation:

Following a pre-enrichment step in a non-selective broth (e.g., Buffered Peptone Water),

transfer 1 ml of the pre-enrichment culture to 10 ml of complete tetrathionate broth.

Incubation:

For high microbial load foods, incubate the tubes at 43°C for 24 ± 2 hours.[11][12]

For low microbial load foods, incubate the tubes at 35°C for 24 ± 2 hours.[11][12]

Incubate aerobically.

Subculture:

After incubation, streak a loopful of the enriched culture onto selective agar plates, such

as Xylose Lysine Deoxycholate (XLD) Agar or Hektoen Enteric (HE) Agar.

Protocol 2: ISO 6579-1 Method (using MKTTn Broth)
This protocol is based on the international standard for the detection of Salmonella.

Materials:

Muller-Kauffmann Tetrathionate-Novobiocin (MKTTn) Broth components

Sterile water

Sterile flasks or tubes
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Incubator

Procedure:

Preparation of MKTTn Broth:

Prepare the Muller-Kauffmann tetrathionate broth base according to the manufacturer's

instructions.

Immediately before use, add the iodine solution and a novobiocin solution to the cooled

base.

Inoculation:

Transfer 1 ml of the pre-enrichment culture (from Buffered Peptone Water incubated at

37°C) to 10 ml of MKTTn broth.

Incubation:

Incubate the tubes at 37°C for 24 ± 3 hours.[13][14]

Incubate aerobically.

Subculture:

Following incubation, streak a loopful of the culture onto two different selective agar plates,

with one being XLD Agar.

Diagrams
Experimental Workflow for Salmonella Enrichment

Food/Environmental Sample
Pre-enrichment

(e.g., Buffered Peptone Water)
37°C, 18-24h

Inoculation Selective Enrichment
(Tetrathionate Broth)

Transfer Incubation
(e.g., 37°C or 43°C, 24h)

Isolation on Selective Agar
(e.g., XLD, HE)

Streaking Biochemical/Serological
Confirmation

Pick suspect colonies

Click to download full resolution via product page

Caption: Workflow for the enrichment and isolation of Salmonella.
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Signaling Pathway of Tetrathionate Reduction in
Salmonella
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Caption: Simplified pathway of tetrathionate reduction by Salmonella.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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